Cas no 125354-16-7 (Docetaxal)

• Product Name: Docetaxal
• CAS No: 125354-16-7
• MF: C₄₅H₅₅NO₁₅
• MW: 849.9
• MDL: MFCD00871399
• CID: 63769
• PubChem ID: 147895
• Update Time: 2024-11-02

Docetaxal Chemical and Physical Properties

Names and Identifiers

• Docetaxel
• DOCETAXOL
• N-Debenzoyl-N-(tert-butoxycarbonyl)taxol
• 10-Acetyldocetaxel
• 10-Acetyltaxotere
• Docetaxal
• PNU 101383
• ACETYLDOCETAXEL, 10-(P)
• DOCETAXEL TRIHYDRATE
• Docetaxel impurity G
• Docetaxel N-Debenzoyl-N-(tert-butoxycarbonyl)taxol
• Eltrombopag Impurity 2
• 125354-16-7
• CHEMBL302290
• LEMYAXKYCOBYOJ-OAGWZNDDSA-N
• SCHEMBL14574437
• FS-9815
• CS-0002386
• PNU-101383
• F20717
• (2aR,4S,4aS,6R,9S,11S,12S,12aR)-12-(benzoyloxy)-9-(((2R,3S)-3-((tert-butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoyl)oxy)-4,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-3,4,4a,5,6,9,10,11,12,12a-decahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxete-6,12b(2aH)-diyl diacetate
• AKOS027326611
• [(1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-diacetyloxy-1,9-dihydroxy-15-[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]oxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• 4,10-Bis(acetyloxy)-13-[(3-{[tert-butoxy(hydroxy)methylidene]amino}-2-hydroxy-3-phenylpropanoyl)oxy]-1,7-dihydroxy-9-oxo-5,20-epoxytax-11-en-2-yl benzoate
• 10-Acetyl Docetaxel
• LEMYAXKYCOBYOJ-OAGWZNDDSA-
• PD163986
• Benzenepropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxy-, (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-6,12b-bis(acetyloxy)-12-(benzoyloxy)-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4,11-dihydroxy-4a,8,13,13-tetramethyl-5-oxo-7,11-methano-1H-cyclodeca[3,4]benz[1,2-b]oxet-9-yl ester, (alphaR,betaS)-
• DTXSID20925105
• (1S,2S,3R,4S,7R,9S,10S,12R,15S)-4,12-bis(acetyloxy)-15-{[(2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoyl]oxy}-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0(3),(1)?.0?,?]heptadec-13-en-2-yl benzoate
• CX1409
• JZJ9Y4RJ4Q
• HY-B0018
• 10-AcetyltaxotereNU 101383

• MDL： MFCD00871399
• Inchi： InChI=1S/C45H55NO15/c1-23-28(58-39(53)33(50)32(26-16-12-10-13-17-26)46-40(54)61-41(4,5)6)21-45(55)37(59-38(52)27-18-14-11-15-19-27)35-43(9,29(49)20-30-44(35,22-56-30)60-25(3)48)36(51)34(57-24(2)47)31(23)42(45,7)8/h10-19,28-30,32-35,37,49-50,55H,20-22H2,1-9H3,(H,46,54)/t28-,29-,30+,32-,33+,34+,35-,37-,43+,44-,45+/m0/s1
• InChI Key： LEMYAXKYCOBYOJ-OAGWZNDDSA-N
• SMILES： CC1=C2[C@@H](OC(C)=O)C([C@@]3([C@@H](O)C[C@@H]4[C@@]([C@H]3[C@H](OC(C5=CC=CC=C5)=O)[C@](C2(C)C)(O)C[C@@H]1OC([C@H](O)[C@@H](NC(OC(C)(C)C)=O)C6=CC=CC=C6)=O)(OC(C)=O)CO4)C)=O

Computed Properties

• Exact Mass: 849.35700
• Monoisotopic Mass: 849.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 61
• Rotatable Bond Count: 16
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 231A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.36
• Boiling Point: 901.4°C at 760 mmHg
• Flash Point: 499°C
• Refractive Index: 1.605
• PSA: 230.52000
• LogP: 4.22130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives